Cas no 1082040-48-9 (5-Chloro-2-methyl-3-nitro-benzonitrile)

5-Chloro-2-methyl-3-nitro-benzonitrile is a nitrated aromatic compound featuring a chloro, methyl, and nitrile functional group on a benzene ring. Its molecular structure (C8H5ClN2O2) makes it a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both electron-withdrawing (nitro, nitrile) and electron-donating (methyl) substituents allows for selective reactivity in substitution and coupling reactions. The chloro group further enhances its utility in cross-coupling applications. This compound is typically characterized by high purity and stability, ensuring consistent performance in synthetic workflows. Proper handling is advised due to potential reactivity hazards associated with nitro and nitrile functionalities.

5-Chloro-2-methyl-3-nitro-benzonitrile structure

1082040-48-9 structure

Product Name:5-Chloro-2-methyl-3-nitro-benzonitrile

CAS No:1082040-48-9

MF:C₈H₅ClN₂O₂

MW:196.590500593185

CID:2618859

PubChem ID:53399415

Update Time:2025-05-27

5-Chloro-2-methyl-3-nitro-benzonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-methyl-3-nitro-benzonitrile
- 1082040-48-9
- 5-chloro-2-methyl-3-nitrobenzonitrile
- Inchi： 1S/C8H5ClN2O2/c1-5-6(4-10)2-7(9)3-8(5)11(12)13/h2-3H,1H3
- InChI Key： URHNBNZXLYAALF-UHFFFAOYSA-N
- SMILES： ClC1C=C(C#N)C(C)=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 196.0039551Da
Monoisotopic Mass: 196.0039551Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 69.6Å²

5-Chloro-2-methyl-3-nitro-benzonitrile Pricemore >>

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